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Compound of Interest

Compound Name: tBPC

Cat. No.: B155813

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Tris(tribromophenyl) cyanurate (tBPC), a
brominated flame retardant (BFR), against other commonly used BFRs such as
Tetrabromobisphenol A (TBBPA), Hexabromocyclododecane (HBCD), and Decabromodiphenyl
ether (DecaBDE). This document is intended for researchers, scientists, and professionals in
drug development and material science, offering a consolidated resource on their performance,
mechanisms, and testing protocols.

Executive Summary

Tris(tribromophenyl) cyanurate, also known as FR-245, is a high-performance brominated
flame retardant primarily utilized in acrylonitrile-butadiene-styrene (ABS) and high impact
polystyrene (HIPS) plastics.[1] It is recognized for its excellent thermal stability, UV resistance,
and non-blooming characteristics. This guide will delve into a comparative analysis of tBPC
with other prevalent BFRs, presenting available quantitative data, detailed experimental
methodologies for performance evaluation, and visual representations of its mechanism of
action.

Comparative Performance Data
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While a direct head-to-head quantitative comparison of tBPC with other BFRs across various
polymers in a single study is not readily available in the reviewed literature, this section
consolidates available data to provide a comparative perspective.

Key Performance Indicators for Flame Retardants:

e Limiting Oxygen Index (LOI): The minimum concentration of oxygen in an oxygen/nitrogen
mixture that will support the flaming combustion of a material. A higher LOI value indicates
better flame retardancy.

o UL 94 Vertical Burn Test: A widely used standard to classify the flammability of plastic
materials. Ratings include V-0 (best), V-1, and V-2.

o Cone Calorimetry: Measures key fire behavior parameters such as Heat Release Rate
(HRR), Peak Heat Release Rate (pHRR), and Total Heat Release (THR). Lower values
generally indicate better flame retardancy.

Performance of tBPC in High Impact Polystyrene (HIPS)

A study on the synergistic effect of Tris(2,4,6-tribromophenoxy)-1,3,5-triazine (a compound
structurally similar to tBPC) with antimony trioxide (Sb203) in HIPS provides valuable
performance data.

. Peak Heat Total Heat
Formulation ]
. LOI (%) UL 94 Rating Release Rate Release
(in HIPS)
(kWim?) (MJIm?)
16.0 wt%
23.8 V-2 - -
TTBPC/Sb203
12.8 wt%
TTBPC, 3.2 wt% Significantly Significantly
254 V-0
Sb203, 0.5 wt% Reduced Reduced
NORPM*

*NORPM: tris(1-methoxy-2,2,6,6-tetramethyl-piperidin-4-yl)phosphite, a synergistic agent.[2]
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General Comparison with Other Brominated Flame Retardants

Key Characteristics & Common Polymer
Flame Retardant .
Performance Aspects Applications

High thermal stability, good UV

Lo resistance, non-blooming.[1]
Tris(tribromophenyl) cyanurate

Shows strong synergistic ABS, HIPS, PBT, PET.
(tBPC/FR-245) _ , o
effects with antimony trioxide.
[2]
] Most widely used BFR. Can be ) ] o
Tetrabromobisphenol A ) ] Epoxy resins (for printed circuit
reactive (chemically bound to
(TBBPA) boards), ABS, polycarbonate.

the polymer) or additive.[3]

Highly effective in polystyrene

foams. Its use is now restricted  Extruded and expanded
Hexabromocyclododecane

in many regions due to polystyrene foams (XPS,
(HBCD) ]

environmental and health EPS).

concerns.

Was widely used in various

_ plastics and textiles. Phased
Decabromodiphenyl ether

out in many applications due to  HIPS, PBT, textiles.
(DecaBDE)

persistence and

bioaccumulation concerns.

Mechanism of Action

The flame retardant mechanism of tBPC is believed to involve both gas-phase and condensed-
phase actions, a hypothesis supported by studies on structurally similar cyanurate-based flame
retardants like melamine cyanurate.

Proposed Flame Retardant Mechanism of tBPC:

o Thermal Decomposition: Upon heating, the tBPC molecule is expected to decompose. The
cyanurate ring structure is thermally stable, and its degradation is believed to contribute to
char formation.[4]
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e Gas Phase Inhibition: The bromine atoms are released as radicals (Bre) into the gas phase.
These radicals interfere with the chain reactions of combustion, effectively quenching the
flame. This is a common mechanism for all brominated flame retardants.

o Condensed Phase Action (Char Formation): The triazine ring in the cyanurate structure is
known to promote the formation of a stable, insulating char layer on the surface of the
burning polymer.[5][6][7] This char layer acts as a physical barrier, limiting the release of
flammable volatile compounds and shielding the underlying material from heat.
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Caption: Proposed flame retardant mechanism of tBPC.

Experimental Protocols

Standardized testing is crucial for evaluating and comparing the performance of flame
retardants. The following are detailed methodologies for two key flammability tests.

UL 94 Vertical Burn Test
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This test evaluates the self-extinguishing characteristics of a plastic material after exposure to a

flame.

Specimen: A rectangular bar of specific dimensions (typically 125 mm x 13 mm x specified

thickness).

Procedure:

Conditioning: Specimens are conditioned in a controlled environment (e.g., 23°C and 50%
relative humidity) for a specified period.

Mounting: The specimen is clamped vertically from its top end. A layer of dry absorbent
cotton is placed 300 mm below the specimen.

Flame Application: A calibrated flame (20 mm high) is applied to the bottom center of the
specimen for 10 seconds.

First Afterflame Time (t1): The time for which the specimen continues to flame after the first
flame application is recorded.

Second Flame Application: Immediately after flaming ceases, the flame is reapplied for
another 10 seconds.

Second Afterflame Time (t2) and Afterglow Time (t3): The duration of flaming and glowing
after the second flame application are recorded.

Dripping: It is noted whether any dripping particles ignite the cotton below.

Classification Criteria:
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Criteria V-0

Afterflame time for
each individual <10s

specimen (t1 or t2)

<30s

<30s

Total afterflame time
for any set of 5 <50s

specimens (t1 + t2)

<250s

<250s

Afterflame plus
afterglow time for
each individual
] <30s
specimen after the
second flame

application (t2 + t3)

<60s

<60s

Dripping particles that N
o
ignite cotton

No

Yes

Burn to clamp No

No

No

Cone Calorimetry (ASTM E1354)

This test provides quantitative data on the fire behavior of materials under controlled heat flux

conditions.

Specimen: A square plaque (typically 200 mm x 100 mm x specified thickness).

Procedure:

o Conditioning: Specimens are conditioned to a constant mass in a controlled environment.

e Mounting: The specimen is wrapped in aluminum foil, leaving the top surface exposed, and

placed in a sample holder on a load cell.

e Irradiation: The specimen is exposed to a constant, uniform heat flux (e.g., 35 or 50 kW/m?2)

from a conical heater.
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« Ignition: A spark igniter is positioned above the sample to ignite the flammable gases that are
evolved.

o Data Collection: Throughout the test, the following parameters are continuously measured:

(¢]

Time to ignition

Mass loss rate

[¢]

[¢]

Oxygen consumption (used to calculate heat release rate)

[e]

Smoke production

Experimental Workflow Diagram
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Caption: Workflow for flame retardant performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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